Cas no 932961-28-9 (N-(3,5-dimethylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 932961-28-9
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6528328
• Update Time: 2025-10-29

N-(3,5-dimethylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• Acetamide, N-(3,5-dimethylphenyl)-2-[(1,2,5,6,7,8-hexahydro-2-oxo-4-quinazolinyl)thio]-

• Inchi： 1S/C18H21N3O2S/c1-11-7-12(2)9-13(8-11)19-16(22)10-24-17-14-5-3-4-6-15(14)20-18(23)21-17/h7-9H,3-6,10H2,1-2H3,(H,19,22)(H,20,21,23)
• InChI Key： NNOQAUBPCKQRSO-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1C2=C(NC(=O)N=1)CCCC2

Additional information on N-(3,5-dimethylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

N-(3,5-Dimethylphenyl)-2-(2-Oxo-1,2,5,6,7,8-Hexahydroquinazolin-4-Yl)Sulfanylacetamide: A Comprehensive Overview

N-(3,5-Dimethylphenyl)-2-(2-Oxo-1,2,5,6,7,8-Hexahydroquinazolin-4-Yl)Sulfanylacetamide (CAS No. 932961-28-9) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides and features a quinazoline derivative as its core structure. The presence of the sulfanylacetamide group and the dimethylphenyl substituent contributes to its distinctive properties and potential applications in drug development.

The quinazoline moiety is a well-known heterocyclic structure that has been extensively studied for its biological activities. In this compound, the quinazoline ring is partially hydrogenated to form a hexahydroquinazoline system, which introduces additional flexibility and potentially enhances bioavailability. The oxo group at position 2 of the quinazoline ring further modulates the electronic properties of the molecule, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of N-(3,5-Dimethylphenyl)-2-(2-Oxo-1,2,5,6,7,8-Hexahydroquinazolin-4-Yl)Sulfanylacetamide as a modulator of key cellular pathways involved in cancer progression. Researchers have demonstrated that this compound exhibits selective inhibitory activity against certain kinases associated with tumor growth and metastasis. The dimethylphenyl substituent plays a crucial role in enhancing the molecule's lipophilicity, which is essential for its ability to penetrate cellular membranes and interact with intracellular targets.

In addition to its oncological applications, this compound has shown promise in the treatment of inflammatory diseases. The sulfanylacetamide group is known to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Preclinical studies have indicated that N-(3,5-Dimethylphenyl)-2-(2-Oxo-1,2,5,6,7,8-Hexahydroquinazolin-4-Yl)Sulfanylacetamide can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the quinazoline derivative through cyclization reactions and subsequent functionalization to introduce the sulfanylacetamide group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production process, improving both yield and purity.

From a structural perspective, N-(3,5-Dimethylphenyl)-2-(2-Oxo-1